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Compound of Interest

Compound Name: 3,5-Diiodosalicylaldehyde

Cat. No.: B1329479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the physical properties of 3,5-
Diiodosalicylaldehyde, with a primary focus on its melting point. The information is compiled

for professionals in research and development who require precise data and standardized

protocols for handling this compound. 3,5-Diiodosalicylaldehyde is a valuable intermediate in

the synthesis of various compounds, including Schiff bases with potential antibacterial

applications.[1][2][3]

Physical and Chemical Properties
3,5-Diiodosalicylaldehyde is a solid compound that appears as a white to yellow or green

powder or crystal.[4] Its chemical structure and fundamental properties are summarized below.
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Property Value Source

Molecular Formula C₇H₄I₂O₂ [1][5][6]

Molecular Weight 373.91 g/mol [1][5]

CAS Number 2631-77-8 [1][4][5]

Appearance
White to Yellow to Green

powder to crystal
[4]

Melting Point 109-110 °C [4]

107.0-111.0 °C

107-108 °C [3]

Boiling Point (Predicted) 304.6 ± 42.0 °C [4]

Density (Predicted) 2.602 ± 0.06 g/cm³ [4]

Water Solubility Insoluble [4]

Storage Temperature
2-8 °C under inert gas

(Nitrogen or Argon)
[4]

Experimental Protocol: Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity.[7][8] For a pure

substance, the melting range is typically narrow, often within 1-2 °C.[7] The presence of

impurities generally leads to a depression of the melting point and a broadening of the melting

range.[7][8][9] The following protocol details the capillary method for determining the melting

point of 3,5-Diiodosalicylaldehyde.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

3,5-Diiodosalicylaldehyde sample (finely powdered and dry)
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Mortar and pestle (optional, if sample is not a fine powder)

Spatula

Watch glass

Procedure:

Sample Preparation:

Ensure the 3,5-Diiodosalicylaldehyde sample is completely dry and in the form of a fine

powder to ensure efficient and uniform heat transfer.[8]

If the sample consists of coarse crystals, gently grind it into a fine powder using a clean

mortar and pestle.[8]

Place a small amount of the powdered sample on a clean, dry watch glass.

Loading the Capillary Tube:

Take a capillary tube that is sealed at one end.[10][11]

Press the open end of the capillary tube into the powdered sample on the watch glass. A

small amount of the solid will enter the tube.

To pack the sample into the sealed end, gently tap the bottom of the tube on a hard

surface or drop it through a long glass tube onto the benchtop.[9][11]

Repeat this process until the packed sample in the capillary tube is approximately 2-3 mm

high.[9]

Melting Point Measurement:

Place the loaded capillary tube into the sample holder of the melting point apparatus.

Rapid Determination (Optional): First, perform a quick measurement by heating the

sample at a fast rate (e.g., 5-10 °C per minute) to get an approximate melting point.[9]
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Note the temperature at which the sample melts. Allow the apparatus to cool significantly

before the next step.

Accurate Determination: Using a fresh sample in a new capillary tube, place it in the

cooled apparatus.[9]

Rapidly heat the sample to a temperature about 20 °C below the approximate melting

point found in the previous step.[9]

Then, decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium

between the sample and the thermometer.

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last crystal of the solid

melts completely (the end of the melting range).[11]

Mixed Melting Point Technique (for Identity Confirmation):

To confirm the identity of an unknown sample suspected to be 3,5-
Diiodosalicylaldehyde, a mixed melting point determination can be performed.[7][9]

Mix a small amount of the unknown sample with an authentic sample of 3,5-
Diiodosalicylaldehyde.

Determine the melting point of this mixture. If there is no depression or broadening of the

melting range compared to the authentic sample, the unknown is likely the same

compound.[7][9] If the melting point is depressed and the range is broadened, the

unknown is a different substance.[7]

Logical Workflow for Purity Assessment
The following diagram illustrates the logical workflow for assessing the purity of a synthesized

compound like 3,5-Diiodosalicylaldehyde using its melting point.
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Melting Point Analysis Workflow

Synthesized Compound
(e.g., 3,5-Diiodosalicylaldehyde)

Prepare Sample
(Dry and Powder)

Determine Melting Range
(Capillary Method)

Record T_start and T_end

Compare with Literature Value
(e.g., 109-110 °C)

Result: Pure Compound
(Sharp range, matches literature)

  Yes

Result: Impure Compound
(Broad range, depressed T_start)

  No

Click to download full resolution via product page

Caption: Workflow for purity assessment via melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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